Cas no 1060293-66-4 (2-4-(2-methoxy-5-methylbenzenesulfonamido)phenyl-N-methylacetamide)

• Product Name: 2-4-(2-methoxy-5-methylbenzenesulfonamido)phenyl-N-methylacetamide
• CAS No: 1060293-66-4
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5809615
• PubChem ID: 25891207
• Update Time: 2025-06-08

2-4-(2-methoxy-5-methylbenzenesulfonamido)phenyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(2-methoxy-5-methylbenzenesulfonamido)phenyl-N-methylacetamide
• 2-[4-(2-methoxy-5-methylbenzenesulfonamido)phenyl]-N-methylacetamide
• AKOS024500647
• 1060293-66-4
• F5190-0960
• 2-(4-(2-methoxy-5-methylphenylsulfonamido)phenyl)-N-methylacetamide
• 2-[4-[(2-methoxy-5-methylphenyl)sulfonylamino]phenyl]-N-methylacetamide
• VU0637524-1

• Inchi： 1S/C17H20N2O4S/c1-12-4-9-15(23-3)16(10-12)24(21,22)19-14-7-5-13(6-8-14)11-17(20)18-2/h4-10,19H,11H2,1-3H3,(H,18,20)
• InChI Key： BBBDPBGMEHMJPO-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1OC)(NC1C=CC(=CC=1)CC(NC)=O)(=O)=O

Computed Properties

• Exact Mass: 348.11437830g/mol
• Monoisotopic Mass: 348.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-4-(2-methoxy-5-methylbenzenesulfonamido)phenyl-N-methylacetamide

Introduction to 2-4-(2-methoxy-5-methylbenzenesulfonamido)phenyl-N-methylacetamide (CAS No. 1060293-66-4) and Its Emerging Applications in Chemical Biology

The compound 2-4-(2-methoxy-5-methylbenzenesulfonamido)phenyl-N-methylacetamide, identified by the CAS number 1060293-66-4, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, featuring a sulfonamido group and a methylacetamide moiety, has garnered attention due to its structural features and its implications in drug discovery and molecular interactions.

At the core of its utility lies the sulfonamido functional group, which is widely recognized for its ability to interact with biological targets such as enzymes and receptors. The presence of a methylacetamide moiety further enhances its pharmacological profile by contributing to solubility and metabolic stability. These structural attributes make 2-4-(2-methoxy-5-methylbenzenesulfonamido)phenyl-N-methylacetamide a promising candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with biological targets more effectively. Studies have indicated that the sulfonamido group can form hydrogen bonds with polar residues in proteins, while the aromatic ring system provides additional van der Waals interactions. This dual interaction mechanism is crucial for designing molecules with high affinity and selectivity.

In the context of drug development, 2-4-(2-methoxy-5-methylbenzenesulfonamido)phenyl-N-methylacetamide has been investigated for its potential role in modulating pathways associated with inflammation and cancer. Preliminary studies suggest that it may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. The methylacetamide moiety is particularly interesting as it can influence the compound's pharmacokinetic properties, potentially enhancing bioavailability and reducing toxicity.

The synthesis of this compound involves multi-step organic reactions, including sulfonylation, condensation, and amide formation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. The optimization of these synthetic routes is essential for large-scale production, ensuring that researchers have access to sufficient quantities of the compound for further investigation.

One of the most compelling aspects of 2-4-(2-methoxy-5-methylbenzenesulfonamido)phenyl-N-methylacetamide is its versatility in chemical biology applications. Researchers have utilized this compound as a scaffold for designing derivatives with enhanced biological activity. By modifying substituents on the aromatic rings or introducing additional functional groups, new analogs can be generated to fine-tune their pharmacological properties. This approach aligns well with current trends in drug discovery, where structure-based design plays a pivotal role.

The role of computational tools in analyzing the structure-activity relationships (SAR) of this compound cannot be overstated. High-throughput virtual screening (HTVS) has been employed to identify potential hits from large libraries of compounds. Machine learning algorithms have further accelerated this process by predicting binding affinities and optimizing molecular structures. These computational methods are indispensable in modern drug discovery pipelines, allowing researchers to prioritize compounds for experimental validation.

Furthermore, the biological activity of 2-4-(2-methoxy-5-methylbenzenesulfonamido)phenyl-N-methylacetamide has been explored in vitro using cell-based assays. Initial findings suggest that it may exhibit inhibitory effects on certain kinases involved in cancer progression. The sulfonamido group's interaction with these kinases appears to disrupt their catalytic activity, leading to reduced signaling pathways that promote tumor growth. Such findings are particularly encouraging given the growing interest in kinase inhibitors as therapeutic agents.

The future prospects of this compound are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological profile. Collaborative efforts between synthetic chemists, biochemists, and computational scientists are essential to fully realize its potential. As our understanding of biological systems continues to evolve, compounds like 2-4-(2-methoxy-5-methylbenzenesulfonamido)phenyl-N-methylacetamide will play an increasingly important role in addressing complex diseases.

In conclusion, 2-4-(2-methoxy-5-methylbenzenesulfonamido)phenyl-N-methylacetamide (CAS No. 1060293-66-4) is a structurally intriguing molecule with significant applications in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a versatile tool for drug discovery, while recent studies highlight its potential as an inhibitor of key enzymes involved in inflammation and cancer. As research progresses, this compound is likely to emerge as a valuable asset in the development of novel therapeutic strategies.